3,5,6,7-Tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-oxane]

• IUPAC Name: spiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,4'-oxane]
• InChI: InChI=1S/C10H15N3O/c1-4-13-10(2-5-14-6-3-10)9-8(1)11-7-12-9/h7,13H,1-6H2,(H,11,12)
• InChI Key: PRJZVZLVBPVLPE-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2(CCOCC2)C3=C1NC=N3
• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol

Description

3,5,6,7-Tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-oxane] is a chemical compound that has gained significant interest in the scientific community due to its potential applications in drug discovery and development. This compound is a spirocyclic heterocycle that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis and Structural Characterization

• Dispirooxindoles Synthesis and Cytotoxicity

  A study on dispiro derivatives, including selenium-containing dispiro indolinones, demonstrated significant in vitro cytotoxicity against cancer cell lines. These compounds were synthesized via regio- and diastereoselective methods, highlighting their potential in cancer research and treatment. The ability to generate intracellular reactive oxygen species (ROS) was noted, suggesting mechanisms for their cytotoxic action (Novotortsev et al., 2021).

• Novel Product Formation from Piroxicam

  Research into the transformation of piroxicam led to the isolation of a novel spiro compound. This study provides insight into the chemical behavior and potential applications of spiro compounds derived from pharmaceutical intermediates (Norris et al., 1985).

Applications in Medicinal Chemistry

• Anticancer Properties: The synthesis of dispiro derivatives and their evaluation for cytotoxicity against cancer cell lines underscore the potential of these compounds in oncology. The generation of ROS and activation of p53-dependent mechanisms offer a basis for understanding their anticancer effects (Novotortsev et al., 2021).

Spectroscopic and Computational Studies

• Structural and Spectroscopic Analysis: An experimental and computational study focused on the structure and spectroscopic properties of related compounds, employing techniques such as Hartree Fock (HF) and Density Functional Theory (DFT) for molecular geometry optimization and vibrational frequency calculations. This research provides valuable data for understanding the electronic and physical properties of these spiro compounds (Vural et al., 2016).